Cas no 87764-55-4 (4-Thiazolecarboxylicacid, 5-ethenyl-)

• Product Name: 4-Thiazolecarboxylicacid, 5-ethenyl-
• CAS No: 87764-55-4
• MF: C₆H₅NO₂S
• MW: 155.174400091171
• CID: 708929
• Update Time: 2026-04-29

4-Thiazolecarboxylicacid, 5-ethenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 5-ethenyl-
• 5-ethenyl-1,3-thiazole-4-carboxylic acid

Computed Properties

• Exact Mass: 155.004
• Monoisotopic Mass: 155.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2